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Compound of Interest

Compound Name: 7-Tridecanol

CAS No.: 927-45-7

Cat. No.: B1208236

Get Quote

The proper disposal of 7-Tridecanol is crucial for maintaining a safe laboratory environment

and ensuring compliance with environmental regulations. This guide provides essential safety

information, logistical procedures, and a step-by-step plan for the appropriate management of

7-Tridecanol waste, designed for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
7-Tridecanol and its isomers are classified as hazardous materials with the potential to cause

skin and eye irritation.[1][2][3] A primary concern is its environmental impact, as it is very toxic

to aquatic life with long-lasting effects.[1] Therefore, it is imperative to prevent its release into

the environment.

Personal Protective Equipment (PPE): Before handling 7-Tridecanol, ensure the following PPE

is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).
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Body Protection: A lab coat or chemical-resistant apron.

Hazard Classification and Quantitative Data
The following table summarizes the key hazard information for Tridecanol isomers.

Parameter Value Source

GHS Classification

Skin Irritation (Category 2),

Serious Eye Irritation

(Category 2A), Hazardous to

the aquatic environment, acute

hazard (Category 1),

Hazardous to the aquatic

environment, chronic hazard

(Category 1)

Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H400: Very toxic to

aquatic life, H410: Very toxic to

aquatic life with long lasting

effects

Precautionary Statements

P273: Avoid release to the

environment, P280: Wear

protective gloves/ eye

protection/ face protection,

P302 + P352: IF ON SKIN:

Wash with plenty of soap and

water, P305 + P351 + P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing, P391: Collect

spillage, P501: Dispose of

contents/ container to an

approved waste disposal plant.
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Disposal Procedure: Operational Plan
The primary and recommended method for the disposal of 7-Tridecanol is through a licensed

hazardous waste disposal contractor. In-lab treatment methods such as neutralization are not

recommended as no specific, validated protocols were found for this substance.

Step 1: Waste Collection and Segregation

Collect waste 7-Tridecanol in a dedicated, properly labeled, and compatible container. The

original container is often a suitable choice, provided it is in good condition.

Do not mix 7-Tridecanol waste with other chemical waste streams unless explicitly permitted

by your institution's hazardous waste management guidelines. Specifically, segregate it from

incompatible materials.

Step 2: Labeling and Storage

Clearly label the waste container with "Hazardous Waste," the full chemical name "7-
Tridecanol," and any associated hazard symbols (e.g., irritant, environmentally hazardous).

Store the waste container in a designated Satellite Accumulation Area (SAA). This area must

be at or near the point of generation and under the control of the laboratory personnel.

Ensure the container is kept tightly closed except when adding waste.

Step 3: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or the designated

hazardous waste management provider to schedule a pickup.

Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely

hazardous waste in your SAA.

Follow all institutional procedures for waste pickup, including any required documentation.

Step 4: Handling Spills

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.
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For small spills, absorb the material with an inert dry material (e.g., sand, vermiculite) and

place it in an appropriate waste disposal container.

For large spills, contact your EHS office immediately.

Ensure adequate ventilation during cleanup.

Contaminated absorbent material poses the same hazards as the spilled product and must

be disposed of as hazardous waste.

Step 5: Disposal of Empty Containers

A container that has held 7-Tridecanol should be considered hazardous waste unless

properly decontaminated.

To decontaminate, triple rinse the empty container with a suitable solvent (e.g., ethanol or

acetone). The rinsate must be collected and disposed of as hazardous waste.

After triple rinsing, deface or remove the original label and dispose of the container as

regular trash, in accordance with institutional policies.

Logical Workflow for Disposal
The following diagram illustrates the procedural flow for the proper disposal of 7-Tridecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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